2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide

• IUPAC Name: 2-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-N-[1-(4-propylphenyl)ethyl]acetamide
• InChI: InChI=1S/C24H32ClN3O/c1-3-4-20-5-9-22(10-6-20)19(2)26-24(29)18-28-15-13-27(14-16-28)17-21-7-11-23(25)12-8-21/h5-12,19H,3-4,13-18H2,1-2H3,(H,26,29)
• InChI Key: WMNIVWUYZMUEOZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(C)NC(=O)CN2CCN(CC2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C24H32ClN3O
• Molecular Weight: 414.0 g/mol

Description

2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide, also known as CPP-109, is a synthetic compound that has been extensively studied for its potential use as a treatment for addiction and other neurological disorders.

Mechanism of Action

2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide works by inhibiting the enzyme known as histone deacetylase (HDAC). HDAC is responsible for removing acetyl groups from histones, which can lead to changes in gene expression. By inhibiting HDAC, 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide can increase the expression of certain genes that are involved in addiction and other neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide can reduce drug-seeking behavior in animal models of cocaine addiction. It has also been shown to reduce alcohol consumption in rats. In addition, 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide has been shown to increase neuroplasticity, which is the brain's ability to adapt and change in response to new experiences.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide in lab experiments is that it has a relatively low toxicity compared to other compounds that have been studied for addiction treatment. However, one limitation is that it can be difficult to administer 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide in a way that mimics the way it would be used in a clinical setting.

Future Directions

There are several potential future directions for research on 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide. One area of interest is the use of 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide as a treatment for other neurological disorders such as depression and anxiety. Another area of interest is the development of new compounds that are similar to 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide but have improved pharmacokinetic properties. Finally, there is interest in using 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide in combination with other drugs to enhance its therapeutic effects.
In conclusion, 2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide is a promising compound that has shown potential as a treatment for addiction and other neurological disorders. While there are still limitations to its use in lab experiments, further research in this area could lead to the development of new and effective treatments for these conditions.

Scientific Research Applications

2-[4-(4-chlorobenzyl)-1-piperazinyl]-N-[1-(4-propylphenyl)ethyl]acetamide has been studied extensively for its potential use as a treatment for addiction, specifically cocaine and alcohol addiction. It has also shown promise in treating other neurological disorders such as depression, anxiety, and schizophrenia.